Cas no 2138417-89-5 (6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)

• Product Name: 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• CAS No: 2138417-89-5
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6223278
• PubChem ID: 165745471
• Update Time: 2025-10-29

6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• 2138417-89-5
• EN300-744149
• 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

• Inchi： 1S/C11H21NO3S/c1-7-4-10(6-9(3)12)11(5-8(7)2)16(13,14)15/h9-11H,4-6,12H2,1-3H3,(H,13,14,15)
• InChI Key： LSTLHADTJLSHSC-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CC(C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 88.8Ų

Additional information on 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

Comprehensive Overview of 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138417-89-5)

6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138417-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a cyclohexene ring substituted with a sulfonic acid group, an aminopropyl side chain, and two methyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and as a building block for small-molecule therapeutics.

The growing demand for sulfonic acid derivatives in medicinal chemistry has placed 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid under the spotlight. Its CAS No. 2138417-89-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate that users are keen to understand its solubility, stability, and reactivity under various conditions—key factors for optimizing synthetic routes and drug formulation processes.

One of the most discussed topics in forums and academic circles is the compound's role in targeted drug delivery systems. The sulfonic acid moiety enhances water solubility, while the aminopropyl group allows for functionalization with other pharmacophores. This dual functionality makes it a candidate for designing prodrugs or bioconjugates, addressing challenges like bioavailability and tissue specificity. Additionally, its cyclohexene core offers rigidity, which is advantageous for modulating molecular interactions in protein-ligand binding studies.

From an industrial perspective, scalability and cost-effectiveness are critical. 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid is synthesized via multi-step organic reactions, often involving catalytic hydrogenation or electrophilic addition. Manufacturers are exploring greener alternatives, such as microwave-assisted synthesis, to reduce energy consumption and improve yields—a topic aligned with the global push for sustainable chemistry.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques confirm the presence of the sulfonic acid group and the dimethylcyclohexene backbone, ensuring batch consistency for research applications. FAQs in online platforms often revolve around its storage conditions (e.g., refrigeration to prevent degradation) and compatibility with common solvents like DMSO or aqueous buffers.

In summary, 6-(2-Aminopropyl)-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS No. 2138417-89-5) represents a promising scaffold in modern chemistry. Its structural features align with current trends in precision medicine and green synthesis, while its physicochemical properties cater to diverse experimental needs. As research progresses, this compound may unlock new avenues in therapeutic development and material science.